Cas no 860610-03-3 (N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide)

N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide is a specialized organic compound featuring a thioxanthene core functionalized with a thiophene-2-carboxamide moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The compound's rigid fused-ring system enhances stability, while the thiophene carboxamide group offers potential for further derivatization or coordination. Its well-defined molecular architecture is advantageous for studying structure-activity relationships in drug discovery or as a building block in optoelectronic materials. The presence of both electron-rich (thiophene) and electron-deficient (thioxanthenone) regions may facilitate applications in charge-transfer systems. High purity grades are typically available for research use.
N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide structure
860610-03-3 structure
Product Name:N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide
CAS No:860610-03-3
MF:C19H13NO2S2
MW:351.44202208519
CID:5700970
PubChem ID:2765924
Update Time:2025-10-20

N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(7-methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide
    • 2-Thiophenecarboxamide, N-(7-methyl-9-oxo-9H-thioxanthen-2-yl)-
    • N-(7-methyl-9-oxothioxanthen-2-yl)thiophene-2-carboxamide
    • N-(7-methyl-9-oxo-9H-thioxanthen-2-yl)-2-thiophenecarboxamide
    • ZINC04014237
    • AKOS005075994
    • 10P-582S
    • 860610-03-3
    • N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide
    • Inchi: 1S/C19H13NO2S2/c1-11-4-6-15-13(9-11)18(21)14-10-12(5-7-16(14)24-15)20-19(22)17-3-2-8-23-17/h2-10H,1H3,(H,20,22)
    • InChI Key: XDHYNFDPPOYLIN-UHFFFAOYSA-N
    • SMILES: C1(C(NC2C=CC3SC4=C(C(=O)C=3C=2)C=C(C)C=C4)=O)SC=CC=1

Computed Properties

  • Exact Mass: 351.03877100g/mol
  • Monoisotopic Mass: 351.03877100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 99.7Ų

Experimental Properties

  • Density: 1.424±0.06 g/cm3(Predicted)
  • Boiling Point: 489.1±45.0 °C(Predicted)
  • pka: 11?+-.0.20(Predicted)

N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615038-1mg
N-(7-methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide
860610-03-3 98%
1mg
¥546.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615038-2mg
N-(7-methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide
860610-03-3 98%
2mg
¥619.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615038-5mg
N-(7-methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide
860610-03-3 98%
5mg
¥582.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615038-10mg
N-(7-methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide
860610-03-3 98%
10mg
¥872.00 2024-04-28

Additional information on N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide

Comprehensive Overview of N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide (CAS No. 860610-03-3)

N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide, with the CAS number 860610-03-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a thioxanthene core with a thiophene carboxamide moiety, making it a subject of interest for its potential applications in drug development and advanced material synthesis. Researchers are particularly intrigued by its photophysical properties and biological activity, which are currently under investigation in various preclinical studies.

The compound's structural complexity and functional groups contribute to its versatility. The thioxanthene scaffold is known for its role in fluorescence and electron transport, while the thiophene-2-carboxamide group enhances its binding affinity to specific biological targets. This dual functionality positions N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide as a promising candidate for optoelectronic devices and therapeutic agents. Recent studies have explored its potential in cancer research, where its ability to modulate cellular pathways is being evaluated.

In the context of sustainable chemistry, this compound aligns with the growing demand for eco-friendly materials and green synthesis methods. Its synthesis often involves catalysis and microwave-assisted reactions, which reduce energy consumption and waste generation. These advancements resonate with the global push toward sustainable development goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

From a commercial perspective, CAS 860610-03-3 is available through specialized chemical suppliers, catering to academic and industrial researchers. Its applications span drug discovery, material science, and analytical chemistry, making it a valuable tool for innovation. The compound's stability and solubility profiles are frequently discussed in scientific forums, as these properties are critical for its practical use in laboratories.

Looking ahead, the future of N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide appears promising, with ongoing research focusing on its structure-activity relationships (SAR) and mechanistic studies. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in advancing precision medicine and smart materials. For researchers seeking high-purity compounds or custom synthesis services, CAS 860610-03-3 represents a compelling area of exploration.

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